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Compound Name: Heptacosanoic acid

Cat. No.: B7797561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptacosanoic acid (C27:0), a saturated very long-chain fatty acid (VLCFA), is an intriguing

yet understudied molecule in the landscape of lipid metabolism. As a C27 odd-chain fatty acid,

its metabolic pathways and physiological significance are of growing interest, particularly in the

context of metabolic diseases where alterations in fatty acid profiles are often observed. This

technical guide provides a comprehensive overview of the current understanding of

heptacosanoic acid, focusing on its core metabolic pathways, and presents experimental

methodologies for its investigation. While specific quantitative data for heptacosanoic acid
remains limited in the scientific literature, this guide aims to equip researchers with the

foundational knowledge and technical framework to advance our understanding of this unique

lipid.

Chemical and Physical Properties
Heptacosanoic acid, also known as carboceric acid, is a saturated fatty acid with a 27-carbon

backbone. Its fundamental properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7797561?utm_src=pdf-interest
https://www.benchchem.com/product/b7797561?utm_src=pdf-body
https://www.benchchem.com/product/b7797561?utm_src=pdf-body
https://www.benchchem.com/product/b7797561?utm_src=pdf-body
https://www.benchchem.com/product/b7797561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₂₇H₅₄O₂ --INVALID-LINK--

Molecular Weight 410.7 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Synonyms Carboceric acid, C27:0 --INVALID-LINK--

Natural Occurrence and Biological Significance
Heptacosanoic acid has been identified in some plant species, such as Loranthus tanakae

and Artemisia igniaria[1]. As an odd-chain fatty acid, it is also presumed to be present in trace

amounts in ruminant fats and dairy products, although much of the research in this area has

focused on the more abundant odd-chain fatty acid, heptadecanoic acid (C17:0).

VLCFAs are integral components of cellular lipids, including sphingolipids and

glycerophospholipids. They play crucial roles in maintaining the integrity and function of

biological membranes. Dysregulation of VLCFA metabolism is associated with a variety of

inherited diseases, highlighting their importance in human health[2][3][4].

Metabolic Pathways
The metabolism of heptacosanoic acid, like other VLCFAs, involves two primary processes:

biosynthesis (elongation) in the endoplasmic reticulum and degradation (beta-oxidation)

primarily within peroxisomes.

Biosynthesis of Heptacosanoic Acid
The synthesis of heptacosanoic acid occurs through the fatty acid elongation pathway in the

endoplasmic reticulum. This process involves the sequential addition of two-carbon units from

malonyl-CoA to a pre-existing fatty acyl-CoA primer. The elongation cycle consists of four key

enzymatic reactions:

Condensation: Catalyzed by fatty acid elongases (ELOVLs).

Reduction: Catalyzed by a 3-ketoacyl-CoA reductase.
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Dehydration: Catalyzed by a 3-hydroxyacyl-CoA dehydratase.

Second Reduction: Catalyzed by a trans-2-enoyl-CoA reductase.

Based on substrate specificity studies, ELOVL1 is the most likely elongase involved in the final

steps of synthesizing very long-chain saturated fatty acids like heptacosanoic acid. ELOVL1

exhibits high activity towards C22:0-CoA and is also capable of elongating C24:0-CoA and

C26:0-CoA[1]. The final elongation step would likely involve the addition of a two-carbon unit to

pentacosanoyl-CoA (C25:0-CoA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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